Cas no 1483617-83-9 (3-ethoxypropane-1-sulfonamide)

• Product Name: 3-ethoxypropane-1-sulfonamide
• CAS No: 1483617-83-9
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 4601827
• Update Time: 2025-07-21

3-ethoxypropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-ethoxypropane-1-sulfonamide

• Inchi： 1S/C5H13NO3S/c1-2-9-4-3-5-10(6,7)8/h2-5H2,1H3,(H2,6,7,8)
• InChI Key： QDMMFDFOSOOUTL-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CCOCC

Additional information on 3-ethoxypropane-1-sulfonamide

Comprehensive Overview of 3-Ethoxypropane-1-sulfonamide (CAS No. 1483617-83-9): Properties, Applications, and Industry Insights

3-Ethoxypropane-1-sulfonamide (CAS No. 1483617-83-9) is a specialized sulfonamide derivative with a unique molecular structure combining an ethoxy group and a sulfonamide functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The ethoxypropane moiety enhances solubility, while the sulfonamide group contributes to hydrogen bonding capabilities, making it valuable for drug design.

In recent years, the demand for sulfonamide-based compounds like 3-ethoxypropane-1-sulfonamide has surged, driven by their role in developing enzyme inhibitors and antimicrobial agents. Researchers frequently search for "CAS 1483617-83-9 solubility" or "3-ethoxypropane-1-sulfonamide synthesis," reflecting its relevance in organic synthesis. The compound’s molecular weight (197.25 g/mol) and moderate polarity make it suitable for HPLC purification, a common query among chemists.

The pharmaceutical industry explores 1483617-83-9 for its potential in central nervous system (CNS) drug candidates, aligning with trending topics like neurodegenerative disease research. Its blood-brain barrier permeability, inferred from its logP value (~0.8), is often discussed in forums. Additionally, its low toxicity profile (as per preliminary studies) positions it as a safer alternative to traditional sulfonamides, addressing growing concerns about green chemistry.

From a commercial perspective, suppliers highlight 3-ethoxypropane-1-sulfonamide under keywords like "high-purity sulfonamide building blocks" or "CAS 1483617-83-9 suppliers." The compound’s stability under ambient conditions (storage at 2-8°C recommended) and compatibility with amide coupling reactions further boost its utility. Patent databases reveal its inclusion in formulations targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

Environmental and regulatory aspects are also critical. Unlike some sulfonamides, 1483617-83-9 exhibits low bioaccumulation potential, per computational models. This aligns with searches for "eco-friendly sulfonamide derivatives," reflecting industry shifts toward sustainable chemistry. Analytical methods like LC-MS and NMR are commonly employed for characterization, as noted in technical literature.

Future prospects for 3-ethoxypropane-1-sulfonamide include expanded applications in covalent inhibitor design and prodrug development, areas gaining traction in AI-driven drug discovery. Its synthon versatility (e.g., reactions with carboxylic acids or alkyl halides) ensures enduring relevance. As research progresses, updates on its metabolic pathways and scalable synthesis routes will likely dominate scholarly discussions.